Cas no 5499-83-2 (Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1))

Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1) structure
5499-83-2 structure
Product name:Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1)
CAS No:5499-83-2
MF:C21H27N3O5S
MW:433.521184206009
CID:384457
PubChem ID:5211284

Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1)
    • N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-4-(propanoylamino)benzamide
    • DTXSID00410261
    • 5499-83-2
    • Inchi: InChI=1S/C21H27N3O5S/c1-5-20(25)22-16-10-8-15(9-11-16)21(26)23-18-14-17(12-13-19(18)29-4)30(27,28)24(6-2)7-3/h8-14H,5-7H2,1-4H3,(H,22,25)(H,23,26)
    • InChI Key: XIXQCXQQWVKNGS-UHFFFAOYSA-N
    • SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N(CC)CC)OC

Computed Properties

  • Exact Mass: 433.16731
  • Monoisotopic Mass: 433.167142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.273
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.591
  • PSA: 104.81

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